Cas no 1823184-00-4 (N'-(5-chloropentanoyl)-4-methylbenzohydrazide)

• Product Name: N'-(5-chloropentanoyl)-4-methylbenzohydrazide
• CAS No: 1823184-00-4
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 4621387
• Update Time: 2025-05-20

N'-(5-chloropentanoyl)-4-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(5-Chloropentanoyl)-4-methylbenzohydrazide
• N'-(5-chloropentanoyl)-4-methylbenzohydrazide

• Inchi： 1S/C13H17ClN2O2/c1-10-5-7-11(8-6-10)13(18)16-15-12(17)4-2-3-9-14/h5-8H,2-4,9H2,1H3,(H,15,17)(H,16,18)
• InChI Key： LXPDSSMFQZXKLS-UHFFFAOYSA-N
• SMILES： C(NNC(=O)CCCCCl)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N'-(5-chloropentanoyl)-4-methylbenzohydrazide

N'-(5-chloropentanoyl)-4-methylbenzohydrazide: A Comprehensive Overview

N'-(5-chloropentanoyl)-4-methylbenzohydrazide, identified by the CAS Registry Number 1823184-00-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. The molecule combines a benzohydrazide core with a substituted pentanoyl group, introducing a range of functional groups that can be exploited for various chemical reactions and biological activities.

The synthesis of N'-(5-chloropentanoyl)-4-methylbenzohydrazide involves a series of well-established organic reactions, including nucleophilic acyl substitution and condensation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times while maintaining product quality.

From a structural perspective, the compound's benzene ring is substituted with a methyl group at the para position, which influences its electronic properties and reactivity. The hydrazide group attached to the benzene ring provides a platform for further functionalization, such as the formation of hydrazones or thiosemicarbazones, which are valuable intermediates in pharmaceutical chemistry. The 5-chloropentanoyl chain introduces steric and electronic effects that can modulate the compound's solubility, stability, and interaction with biological systems.

Recent studies have highlighted the potential of N'-(5-chloropentanoyl)-4-methylbenzohydrazide as a precursor for developing bioactive molecules. For instance, researchers have investigated its role in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. The compound's ability to cross the blood-brain barrier has been evaluated through computational models, showing promising results for its potential use in drug delivery systems.

In addition to its biological applications, N'-(5-chloropentanoyl)-4-methylbenzohydrazide has been explored for its role in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations. For example, complexes derived from this compound have shown enhanced catalytic activity in asymmetric hydrogenation reactions, making them valuable tools in industrial chemistry.

The environmental impact of N'-(5-chloropentanoyl)-4-methylbenzohydrazide has also been a topic of recent research. Studies have focused on its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, N'-(5-chloropentanoyl)-4-methylbenzohydrazide (CAS No. 1823184-00-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.